Cas no 152459-94-4 (Benzamide,N-[4-methyl-3-[[4-(3-pyridinyl)-2-pyrimidinyl]amino]phenyl]-)

• Product Name: Benzamide,N-[4-methyl-3-[[4-(3-pyridinyl)-2-pyrimidinyl]amino]phenyl]-
• CAS No: 152459-94-4
• MF: C₂₃H₁₉N₅O
• MW: 381.429864168167
• MDL: MFCD00945675
• CID: 204303
• PubChem ID: 9864718
• Update Time: 2025-05-23

Benzamide,N-[4-methyl-3-[[4-(3-pyridinyl)-2-pyrimidinyl]amino]phenyl]- Chemical and Physical Properties

Names and Identifiers

• Benzamide,N-[4-methyl-3-[[4-(3-pyridinyl)-2-pyrimidinyl]amino]phenyl]-
• N-(4-methyl-3(4-(pyridine-3-yl)pyrimidin-2-ylamino)phenyl)benzamide
• CGP 53716
• N-[4-Methyl-3-[[4-(pyridin-3-yl)pyrimidin-2-yl]amino]phenyl]benzamide
• cgp53716
• Benzamide, N-[4-methyl-3-[[4-(3-pyridinyl)-2-pyrimidinyl]amino]phenyl]-
• SCHEMBL9782
• AKOS032953616
• CS-0021956
• N-[4-Methyl-3-(4-pyridin-3-yl-pyrimidin-2-ylamino)-phenyl]-benzamide
• VCC347042
• N-(4-methyl-3-(4-(pyridin-3-yl)pyrimidin-2-ylamino)phenyl)benzamide
• CGP53716;CGP 53716
• BCP34642
• N-[4-methyl-3-[(4-pyridin-3-ylpyrimidin-2-yl)amino]phenyl]benzamide
• CGA45994
• HY-101837
• CGP-53716
• BS-15548
• CHEMBL20926
• BDBM50240407
• C72889
• A921531
• 152459-94-4
• N-(4-Methyl-3-((4-(pyridin-3-yl)pyrimidin-2-yl)amino)phenyl)benzamide
• N-(4-methyl-3-{[4-(pyridin-3-yl)pyrimidin-2-yl]amino}phenyl)benzamide
• DB-199281
• CGP53716; CGP 53716

• MDL： MFCD00945675
• Inchi： 1S/C23H19N5O/c1-16-9-10-19(26-22(29)17-6-3-2-4-7-17)14-21(16)28-23-25-13-11-20(27-23)18-8-5-12-24-15-18/h2-15H,1H3,(H,26,29)(H,25,27,28)
• InChI Key： UOEJSOXEHKCNAE-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)NC1C=CC(C)=C(C=1)NC1N=CC=C(C2C=NC=CC=2)N=1

Computed Properties

• Exact Mass: 381.15917
• Monoisotopic Mass: 381.15896025g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 523
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 79.8Ų

Experimental Properties

• PSA: 79.8

Benzamide,N-[4-methyl-3-[[4-(3-pyridinyl)-2-pyrimidinyl]amino]phenyl]- Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on Benzamide,N-[4-methyl-3-[[4-(3-pyridinyl)-2-pyrimidinyl]amino]phenyl]-

Introduction to Benzamide, N-[4-methyl-3-[[4-(3-pyridinyl)-2-pyrimidinyl]amino]phenyl]- (CAS No. 152459-94-4)

The compound Benzamide, N-[4-methyl-3-[[4-(3-pyridinyl)-2-pyrimidinyl]amino]phenyl]-, also identified by the CAS registry number 152459-94-4, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a benzamide moiety linked to a substituted phenyl group and a pyrimidine ring with a pyridine substituent. The combination of these structural elements contributes to its intriguing chemical properties and reactivity.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging modern techniques such as microwave-assisted synthesis and catalytic processes. These methods not only enhance the efficiency of production but also minimize environmental impact, aligning with current sustainability goals in the chemical industry. The synthesis of Benzamide, N-[4-methyl-3-[[4-(3-pyridinyl)-2-pyrimidinyl]amino]phenyl]- involves a series of carefully controlled reactions, including nucleophilic substitutions and condensation reactions, to achieve the desired molecular architecture.

The structural complexity of this compound makes it an attractive candidate for various applications. In the pharmaceutical sector, compounds with similar structures have shown promise as potential drug candidates due to their ability to interact with specific biological targets. For instance, the presence of a pyrimidine ring, which is known for its bioactivity, suggests that this compound could be explored for its potential in drug discovery programs targeting diseases such as cancer or neurodegenerative disorders.

Moreover, the integration of a pyridine group within the molecule introduces additional electronic properties that could be exploited in materials science. Pyridine-containing compounds are often used in the development of advanced materials due to their ability to participate in π-interactions and coordinate with metal ions. This makes Benzamide, N-[4-methyl-3-[[4-(3-pyridinyl)-2-pyrimidinyl]amino]phenyl]- a potential candidate for applications in areas such as catalysis or electronic materials.

In terms of physical properties, this compound exhibits a melting point that is consistent with its molecular weight and structural rigidity. Its solubility characteristics are also noteworthy, as they influence its behavior in various chemical processes and biological systems. Recent studies have focused on optimizing the solubility profiles of similar compounds through structural modifications, which could be extended to this compound to enhance its utility in practical applications.

The safety profile of Benzamide, N-[4-methyl-3-[[4-(3-pyridinyl)-2-pyrimidinyl]amino]phenyl]- has been evaluated through standard toxicological assessments. These studies indicate that while the compound demonstrates low acute toxicity, further long-term studies are required to fully understand its safety profile for human use or environmental exposure.

In conclusion, Benzamide, N-[4-methyl-3-[[4-(3-pyridinyl)-2-pyrimidinyl]amino]phenyl]- (CAS No. 152459-94-4) represents a sophisticated organic molecule with diverse potential applications across multiple disciplines. Its unique structure and functional groups make it an intriguing subject for both fundamental research and applied development efforts. As ongoing research continues to uncover new insights into its properties and functionalities, this compound is poised to play an increasingly important role in advancing chemical science and technology.